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Compound of Interest

Compound Name: 1,8-Diiodooctane

Cat. No.: B1585395 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical reagents is paramount to ensuring laboratory safety and experimental integrity. This

guide provides essential, immediate safety and logistical information for the use of 1,8-
Diiodooctane, including detailed operational and disposal plans.

Chemical Identifier and Physical Properties
Property Value

Chemical Name 1,8-Diiodooctane

CAS Number 24772-63-2

Molecular Formula C8H16I2

Molecular Weight 366.02 g/mol

Appearance Beige to clear slightly brown liquid

Boiling Point 167-169 °C at 6 mmHg

Melting Point 16-21 °C

Density 1.84 g/mL at 25 °C

Flash Point >110 °C

Solubility Miscible with methanol

Sensitivity Light sensitive
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Hazard Identification and Personal Protective
Equipment (PPE)
There are some discrepancies across safety data sheets regarding the hazard classification of

1,8-Diiodooctane. While some sources do not classify it as hazardous under OSHA 2012

standards, others indicate that it may cause skin and eye irritation and can be harmful to

aquatic life with long-lasting effects.[1][2][3] Given these inconsistencies, a cautious approach

is recommended, and the following personal protective equipment should be considered

mandatory when handling this substance.

PPE Category Recommended Equipment Specifications

Eye and Face Protection
Chemical safety goggles and a

face shield

Goggles should provide a

complete seal around the

eyes. A face shield should be

worn when there is a risk of

splashing.

Hand Protection Chemical-resistant gloves

Nitrile rubber gloves are a

suitable choice. Always inspect

gloves for integrity before use.

Body Protection Laboratory coat

A long-sleeved lab coat is

essential to protect skin and

clothing from potential

splashes.

Respiratory Protection

Not generally required under

normal use with adequate

ventilation

If working in a poorly ventilated

area or if mists are generated,

a NIOSH-approved respirator

may be necessary.

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.
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Ensure that an eyewash station and safety shower are readily accessible.

Before starting, review the Safety Data Sheet (SDS) for 1,8-Diiodooctane.

Since this chemical is light-sensitive, use amber-colored glassware or wrap containers with

aluminum foil to protect the contents from light.[4]

2. Donning Personal Protective Equipment (PPE):

Put on a lab coat, ensuring it is fully buttoned.

Wear chemical safety goggles.

Don nitrile gloves, ensuring they are free of tears or holes.

3. Handling and Dispensing:

Keep the container of 1,8-Diiodooctane tightly closed when not in use.

When transferring the liquid, do so carefully to avoid splashing.

Use appropriate tools, such as a pipette with a bulb or a graduated cylinder, for accurate and

safe measurement.

Avoid direct contact with skin and eyes.

4. Post-Handling Procedures:

After use, securely close the container and store it in a cool, dry, and well-ventilated area,

protected from light.

Wipe down the work area with an appropriate solvent and then decontaminate with soap and

water.

Properly remove and dispose of gloves.

Wash hands thoroughly with soap and water after completing the work.
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Emergency Procedures
Emergency Situation First Aid and Response Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. Seek medical attention if irritation

develops.

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

For small spills, absorb with an inert material

(e.g., sand, vermiculite) and place in a suitable

container for disposal. For larger spills,

evacuate the area and contact environmental

health and safety personnel.

Disposal Plan
1. Waste Segregation:

1,8-Diiodooctane is a halogenated organic compound.[1]

All waste containing this chemical, including contaminated materials like gloves and

absorbent pads, must be collected in a designated, properly labeled hazardous waste

container for halogenated organic waste.[5][6]

Do not mix halogenated waste with non-halogenated waste, as this can complicate and

increase the cost of disposal.[6]

2. Container Management:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1585395?utm_src=pdf-body
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.kc.lu.se/en/employee/general-safety-regulations/8-waste-handling/81-organic-solvent-waste
https://ehs.cornell.edu/book/export/html/1312
https://ehs.cornell.edu/book/export/html/1312
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use a chemically resistant container with a secure lid for waste collection.

The container must be clearly labeled as "Hazardous Waste" and list the contents, including

"1,8-Diiodooctane."

Keep the waste container closed except when adding waste.

3. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's environmental

health and safety office or a licensed hazardous waste disposal company.

Workflow for Handling 1,8-Diiodooctane
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Workflow for Handling 1,8-Diiodooctane
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Caption: A flowchart illustrating the key steps for the safe handling and disposal of 1,8-
Diiodooctane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

